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Compound of Interest

Compound Name: Ethyl L-lactate

Cat. No.: B032942

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical, spectral, and
safety properties of Ethyl L-lactate. It is intended to serve as a foundational resource for
researchers engaged in chemical synthesis, drug development, and materials science, offering
detailed data, experimental methodologies, and visual representations of key processes and
pathways.

General and Chemical Properties

Ethyl L-lactate, the ethyl ester of L-lactic acid, is a chiral, bio-based solvent recognized for its
favorable safety and environmental profile.[1] It is derived from renewable resources, typically
through the fermentation of sugars, and is considered a green solvent alternative to traditional
petrochemical-based solvents.[2][3] Its natural origin and biodegradability make it a subject of
interest in sustainable chemistry.[1][4] Ethyl L-lactate is found naturally in small amounts in
foods like wine and various fruits.[5]

Table 1: General Chemical Information for Ethyl L-lactate
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Property Value Source(s)
ethyl (2S)-2-
IUPAC Name [6]
hydroxypropanoate
(-)-Ethyl L-lactate, L-Lactic acid
Synonyms ethyl ester, Ethyl (S)-2- [71[8]
hydroxypropionate
CAS Number 687-47-8 [41[6]
Molecular Formula CsH1003 [6]119]
Molecular Weight 118.13 g/mol [6][10]
1S/C5H1003/c1-3-8-
InChl 5(7)4(2)6/h4,6H,3H2,1- 217
2H3/t4-/m0/s1
LZCLXQDLBQLTDK-
InChlKey [21[7]
BYPYZUCNSA-N
SMILES C--INVALID-LINK--C(OCC)=0 [2]
BRN 1720839 [3][9]
EINECS 211-694-1 [11]

Physical and Thermochemical Properties

Ethyl L-lactate is a clear, colorless liquid characterized by a mild, buttery, and fruity odor.[10]

[12] It is completely miscible with water, though some degree of hydrolysis can occur, and it is

also soluble in a wide range of organic solvents.[9][12][13]

Table 2: Physical and Thermochemical Properties of Ethyl L-lactate
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Property Value Source(s)

Appearance (?Ietolr colorless to pale yellow Bl
liquid

Odor Mil-d, characteristic, buttery, (0J[2][13]
fruity

Melting Point -26 °C [21[5]1[9]

Boiling Point 154 °C (at 760 mmHg) [21191[12]

Density 1.034 g/mL at 20 °C [21[4]1[9]

Refractive Index (n20/D) 1.4130 [21[4119]

Vapor Pressure 2 mmHg at 20 °C [O1[11][14]

Vapor Density 4.1 (air=1) [2][9][11]

Flash Point 46 °C/114.8 °F (Closed Cup) [14]

Autoignition Temperature 400 °C/ 752 °F [2][14]

Explosive Limits 1.5% - 16.4% (V) [319]

pH 4 (50 g/L in H20 at 20 °C) [2](3][9]

LogP 0.31at20°C [3]

Table 3: Optical Properties of Ethyl L-lactate

Property Value Source(s)

Specific Rotation [a] -10° (neat, at 14 °C/D) [2][10]

Chirality (S)-enantiomer [3][15]

Table 4: Solubility Profile of Ethyl L-lactate
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Solvent Solubility Source(s)
Water Miscible (with some hydrolysis)  [9][12][13]
Ethanol, Ether Soluble [9]
Acetone, Ketones Soluble [12][13]
Esters, Hydrocarbons Soluble [12][13]
Chloroform Soluble [11][13]

Stability and Reactivity

Ethyl L-lactate is stable under normal storage conditions but is incompatible with strong
oxidizing agents, strong acids, and strong bases/alkalis.[8][12] It is a combustible liquid and its
vapors can form explosive mixtures with air.[14][16] The primary degradation pathways are
hydrolysis and oxidation.[17] To maintain purity, it is recommended to store Ethyl L-lactate
under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, well-ventilated area away

from ignition sources.[1][17]
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Oxygen (02)

S EaEEEIE (Oxidizing Agents)

L-Lactic Acid Peroxides

Degradation

Further Degradation
Products
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Start: Obtain
Ethyl Lactate Sample

Sample Preparation:
Dissolve in Ethanol
(approx. 30 mg/mL)

:

Inject 5 pL into
HPLC System

HPLC Separation
Column: Chiralcel AD-H
Mobile Phase: n-Hexane/Ethanol
Flow: 1.0 mL/min | Temp: 20°C

:

Generate Chromatogram
(Baseline separation of L and D peaks)

,

Data Analysis:
Calculate Peak Areas
Determine ee% Value

End: Report
Chiral Purity
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Start: Workplace

Air Monitoring

Sample Collection:
Draw 10L of air at 0.2 L/min
through a charcoal tube

Store sample in
refrigerator if
i delay is unavoidable

v

Sample Desorption:
Use 95:5 Methylene
Chloride/Methanol

GC-FID Analysis

Quantification:
Compare to standard
calibration curve

End: Report Air
Concentration (ppm or mg/m?3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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